Cas no 1259314-65-2 (JP1302 dihydrochloride)

JP1302 dihydrochloride is a selective antagonist of the orexin-2 receptor (OX2R), exhibiting high affinity and specificity for modulating orexin-mediated signaling pathways. This compound is widely utilized in neuroscience research to investigate the role of orexin receptors in sleep-wake regulation, addiction, and metabolic processes. Its dihydrochloride salt form enhances solubility and stability, making it suitable for in vitro and in vivo studies. JP1302 dihydrochloride demonstrates excellent pharmacokinetic properties, including efficient blood-brain barrier penetration, facilitating central nervous system studies. Researchers value its consistent batch-to-batch reproducibility and well-documented pharmacological profile, ensuring reliable experimental outcomes in neuropharmacological investigations.

JP1302 dihydrochloride structure

Product Name:JP1302 dihydrochloride

CAS No:1259314-65-2

MF:C₂₄H₂₆Cl₂N₄

MW:441.396043300629

CID:2089860

PubChem ID:49855035

Update Time:2025-05-21

JP1302 dihydrochloride Chemical and Physical Properties

Names and Identifiers

- JP 1302 dihydrochloride
- JP 1302 2HCl
- JP1302 dihydrochloride
- N-(4-(4-Methylpiperazin-1-yl)phenyl)acridin-9-amine dihydrochloride
- F77820
- DA-54557
- BCP29869
- N-[4-(4-methylpiperazin-1-yl)phenyl]acridin-9-amine dihydrochloride
- AKOS024457230
- MS-27932
- N-[4-(4-methyl-1-piperazinyl)phenyl]-9-acridinaminedihydrochloride
- HY-103213
- JP-1302 HCl
- N-[4-(4-Methyl-1-piperazinyl)phenyl]-9-acridinamine dihydrochloride
- JP1302 2HCl;JP1302 dihydrochloride;JP-1302 dihydrochloride
- N-[4-(4-Methyl-1-piperazinyl)phenyl]-9-acridinamine Dihydrochloride; N-[4-(4-Methyl-1-piperazinyl)phenyl]-9-acridinamine Hydrochloride (1:2)
- 1259314-65-2
- CS-0025304
- N-[4-(4-methylpiperazin-1-yl)phenyl]acridin-9-amine;dihydrochloride
- JP1302Dihydrochloride
- JAC31465
- EX-A10934
- Inchi： 1S/C24H24N4.2ClH/c1-27-14-16-28(17-15-27)19-12-10-18(11-13-19)25-24-20-6-2-4-8-22(20)26-23-9-5-3-7-21(23)24;;/h2-13H,14-17H2,1H3,(H,25,26);2*1H
- InChI Key： VVZOADYFJAJZGL-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1(C2C=CC(=CC=2)NC2C3C=CC=CC=3N=C3C=CC=CC=23)CCN(C)CC1

Computed Properties

Exact Mass: 440.1534522g/mol
Monoisotopic Mass: 440.1534522g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 3
Complexity: 473
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.4Å²

Experimental Properties

Color/Form: Solid powder

JP1302 dihydrochloride Security Information

Signal Word：Warning
Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

JP1302 dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-103213-10mM*1mLinDMSO	JP1302 dihydrochloride	1259314-65-2	99.83%	10mM*1mLinDMSO	￥1100	2022-05-18
MedChemExpress	HY-103213-5mg	JP1302 dihydrochloride	1259314-65-2	99.62%	5mg	￥1000	2025-04-16
MedChemExpress	HY-103213-10mg	JP1302 dihydrochloride	1259314-65-2	99.62%	10mg	￥1500	2025-04-16
MedChemExpress	HY-103213-50mg	JP1302 dihydrochloride	1259314-65-2	99.62%	50mg	￥4800	2025-04-16
MedChemExpress	HY-103213-100mg	JP1302 dihydrochloride	1259314-65-2	99.62%	100mg	￥7500	2024-04-20
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	J274864-50mg	JP1302 dihydrochloride	1259314-65-2	≥99%	50mg	¥4110.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	J274864-10mg	JP1302 dihydrochloride	1259314-65-2	≥99%	10mg	¥958.90	2023-09-02
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T11726-2 mg	JP1302 dihydrochloride	1259314-65-2	97.83%	2mg	￥597.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T11726-5 mg	JP1302 dihydrochloride	1259314-65-2	97.83%	5mg	￥867.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T11726-10 mg	JP1302 dihydrochloride	1259314-65-2	97.83%	10mg	￥1317.00	2022-04-26